In situ formation and solid-state oxidation of a triselenane NSeN-pincer MOF†
Chemical Communications Pub Date: 2019-12-23 DOI: 10.1039/C9CC07851G
Abstract
Controlled partial decomposition of 2-selenonicotinic acid in the presence of Co2+ or Ni2+ resulted in the in situ formation of an unusual MOF based on triselenane ligands (RSeSeSeR) coordinated to M2+ centers as NSeN-pincers. Post-synthetic oxidation by treatment with aqueous H2O2 facilitates its solid-state conversion into a RSeO2− molecular coordination complex, which was tracked via powder X-ray diffraction studies and by single-crystal structural resolution of the final product.

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